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Compound of Interest

Compound Name:
Tetra(Cyanoethoxymethyl)

Methane

Cat. No.: B1683105 Get Quote

Essential Safety and Handling Guide for
Tetra(Cyanoethoxymethyl) Methane
Disclaimer: This document provides immediate safety and logistical information for

Tetra(Cyanoethoxymethyl) Methane based on available data. A comprehensive and

substance-specific Safety Data Sheet (SDS) should be consulted for definitive guidance. The

operational and disposal plans outlined below are based on the known hazards of this

compound and general safety protocols for handling highly toxic, cyanide-releasing

substances.

Hazard Summary
Tetra(Cyanoethoxymethyl) Methane (CAS No. 2465-91-0) is a highly toxic compound. The

primary hazard is associated with its potential to release cyanide ions. Acute exposure can be

life-threatening.

GHS Hazard Statements:

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H331: Toxic if inhaled.
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The nitrile groups in Tetra(Cyanoethoxymethyl) Methane can be hydrolyzed, reduced, or

ejected from the molecule as a cyanide ion.[1][2] Cyanide ions are potent inhibitors of cellular

respiration by targeting cytochrome oxidase, which can lead to rapid chemical asphyxia.[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Scenario Eyes/Face Skin/Body Respiratory

Routine Laboratory

Operations (in a

certified chemical

fume hood)

Chemical splash

goggles, face shield

Nitrile gloves (double-

gloving

recommended),

chemically resistant

lab coat, closed-toe

shoes

Not generally required

if work is performed

within a properly

functioning chemical

fume hood.

Weighing/Transfer of

Solid Material (outside

of a fume hood)

Chemical splash

goggles, face shield

Nitrile gloves (double-

gloving

recommended),

chemically resistant

lab coat, disposable

sleeve covers

A NIOSH-approved

respirator with an

appropriate cartridge

for organic vapors and

particulates is

required.

Emergency Spill or

Leak

Chemical splash

goggles, face shield

Heavy-duty,

chemically impervious

gloves, chemically

resistant suit or apron

A self-contained

breathing apparatus

(SCBA) is required.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Designated Work Area

All work with Tetra(Cyanoethoxymethyl) Methane must be conducted in a designated area

within a certified laboratory chemical fume hood.
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The work area should be clearly marked with a warning sign indicating the presence of a

highly toxic substance.

3.2. Preparation and Handling

Assemble all necessary equipment and reagents before handling the compound. This

includes PPE, waste containers, and spill cleanup materials.

Ensure the chemical fume hood is functioning correctly with a certified face velocity.

Don the appropriate PPE as detailed in the table above.

Carefully weigh and transfer the solid compound within the fume hood. Use tools that

minimize the creation of dust.

When dissolving the compound, use anhydrous solvents such as DMF or DMSO under inert

conditions where possible.[4]

Keep the container tightly sealed when not in use.

3.3. Storage

Store Tetra(Cyanoethoxymethyl) Methane in a cool, dry, and dark place. Storage

temperatures of -20°C are recommended for long-term stability.[4][5]

The storage area should be a locked, dedicated cabinet for highly toxic substances.

Store away from incompatible materials, especially strong acids, which could accelerate the

release of hydrogen cyanide gas.

Emergency Procedures
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Exposure Route Immediate Action

Inhalation

1. Move the victim to fresh air immediately. 2. If

breathing is difficult or has stopped, administer

100% oxygen. Do not perform mouth-to-mouth

resuscitation.[6] 3. Seek immediate medical

attention.

Skin Contact

1. Immediately remove all contaminated

clothing.[6] 2. Wash the affected area with

copious amounts of soap and water for at least

15-20 minutes.[7] 3. Seek immediate medical

attention.

Eye Contact

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[6] 2. Remove

contact lenses if present and easy to do. 3.

Seek immediate medical attention.

Ingestion

1. Do NOT induce vomiting.[8] 2. If the person is

conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

In case of a spill:

Evacuate the area and restrict access.

Wearing the appropriate PPE for an emergency, cover the spill with an absorbent material.

Carefully collect the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
All waste containing Tetra(Cyanoethoxymethyl) Methane is considered hazardous waste and

must be disposed of according to institutional and local regulations.
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Waste Segregation:

Collect all solid and liquid waste containing this compound in separate, clearly labeled,

and leak-proof containers.

The waste containers must be labeled "Hazardous Waste - Acutely Toxic" and should also

indicate the presence of a cyanide-containing compound.

Crucially, do not mix cyanide-containing waste with acidic waste, as this can generate

highly toxic hydrogen cyanide gas.

Container Management:

Keep waste containers closed at all times, except when adding waste.

Store waste containers in a designated, secure secondary containment area.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office.

Workflow and Safety Logic
The following diagram illustrates the critical decision points and workflow for safely handling

Tetra(Cyanoethoxymethyl) Methane.
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Safe Handling Workflow for Tetra(Cyanoethoxymethyl) Methane
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Caption: Logical workflow for the safe handling and disposal of Tetra(Cyanoethoxymethyl)
Methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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